N-[amino(imino)methyl]-4-methylpiperazine-1-carboximidamide

• IUPAC Name: N-(diaminomethylidene)-4-methylpiperazine-1-carboximidamide
• InChI: InChI=1S/C7H16N6/c1-12-2-4-13(5-3-12)7(10)11-6(8)9/h2-5H2,1H3,(H5,8,9,10,11)
• InChI Key: ZGISTEMQWYSJHP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=N)N=C(N)N
• Molecular Formula: C7H16N6
• Molecular Weight: 184.24 g/mol
• CAS No.: 18413-26-8

Description

N-[amino(imino)methyl]-4-methylpiperazine-1-carboximidamide (NAM-4-MPC) is a novel small molecule that has been studied extensively for its potential applications in the field of medicinal chemistry. NAM-4-MPC has been found to possess a variety of unique properties, including strong binding affinity to proteins, high solubility in aqueous solutions, and a wide range of chemical and physical stability. These properties make NAM-4-MPC an attractive candidate for use in drug design and development.

Scientific Research Applications

Synthesis and Structural Studies

Synthesis of N-Methylpiperazine Derivatives The compound N-[amino(imino)methyl]-4-methylpiperazine-1-carboximidamide, part of the N-methylpiperazine series, is synthesized through various chemical reactions. For instance, new carboxylic acid amides containing an N-methylpiperazine fragment were synthesized, leading to the development of antileukemic agents like imatinib (Koroleva et al., 2011).

Structural and Conformational Analysis Tri-substituted ureas containing an N-methylpiperazine moiety, along with phenyl and N-heterocyclic substituents, were synthesized and analyzed using NMR and IR spectroscopies. This analysis revealed the fast inter-conversion of the piperazine ring and observed amino–imino tautomerism in thiazole and benzothiazole derivatives (Iriepa & Bellanato, 2013).

Medicinal Chemistry and Biological Properties

Neuroprotective Effects of Biguanides Biguanides derivatives like N-[amino(imino)methyl]morpholine-4-carboximidamide and N-[amino(imino)methyl]piperidine-1-carboximidamide have shown potential in reducing the level of free-radical oxidation and exerting neuroprotective effects. These substances, under certain doses, can decrease the free-radical oxidation level and contribute to normalization in cases of brain pathology (Popova et al., 2011).

Chemical and Structural Characterization

Dimroth Rearrangement The compound underwent a Dimroth rearrangement, providing insights into the structural dynamics and chemical behavior of the imino derivatives. The rearrangement process and the resultant compounds were thoroughly analyzed, offering a deeper understanding of the chemical transformations involved (Brown & Paddon-Row, 1967).

Characterization of Glyoxal-Arginine Modifications Glyoxal-arginine modifications were characterized, and the compounds were analyzed for their formation rates, configurations, and conversions under varying conditions. This study provides valuable insights into the chemical behavior and stability of glyoxal-arginine modifications related to the compound (Glomb & Lang, 2001).